Spruceanin B814484K125
Overview
Description
Spruceanin B814484K125 is a natural product found in Givotia madagascariensis, Phyllanthus oxyphyllus, and Croton insularis with data available.
Scientific Research Applications
Nonetheless, here are some insights from related studies involving scientific research applications, particularly focusing on natural coniferous resins and scientific research practices, which might be indirectly relevant:
Data Sharing in Scientific Research :
- Scientific research in the 21st century is increasingly collaborative and data-intensive. Researchers face challenges in data sharing due to various reasons including insufficient time and lack of funding. However, data sharing is crucial for verifying results and extending research from prior findings (Tenopir et al., 2011).
Natural Coniferous Resin and Its Applications :
- Natural coniferous resin from Norway spruce (Picea abies) has shown strong antifungal properties in vitro. An observational study on the clinical effectiveness of a lacquer composed of spruce resin for the topical treatment of onychomycosis indicates some evidence of clinical efficacy (Sipponen et al., 2013).
- Another study reports the use of spruce resin salve in treating complicated surgical wounds. The study indicates a 100% healing rate and suggests that resin salve is clinically effective, cost-effective, and associated with a low rate of allergic reactions (Sipponen et al., 2012).
Modifying Research Methods for Cultural Relevance :
- Research involving Indigenous communities needs culturally relevant models to address issues of injustice, inequality, and exploitation. The Photovoice method, involving participant-employed photography and dialogue, has been effectively modified for community-based participatory Indigenous research to balance power, create ownership, and respond to cultural preferences (Castleden & Garvin, 2008).
properties
Product Name |
Spruceanin B814484K125 |
|---|---|
Molecular Formula |
C20H28O2 |
Molecular Weight |
300.4 g/mol |
IUPAC Name |
8-ethenyl-1,1,4a,7-tetramethyl-2,3,4,9,10,10a-hexahydrophenanthrene-2,6-diol |
InChI |
InChI=1S/C20H28O2/c1-6-13-12(2)16(21)11-15-14(13)7-8-17-19(3,4)18(22)9-10-20(15,17)5/h6,11,17-18,21-22H,1,7-10H2,2-5H3 |
InChI Key |
KNSRUHGNXCWGHF-UHFFFAOYSA-N |
SMILES |
CC1=C(C=C2C(=C1C=C)CCC3C2(CCC(C3(C)C)O)C)O |
Canonical SMILES |
CC1=C(C=C2C(=C1C=C)CCC3C2(CCC(C3(C)C)O)C)O |
synonyms |
3alpha,12-hydroxy-cleistanth-8,11,13,15-tetraene NSC 312885 NSC-312885 Spruceanol |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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